Cas no 15338-78-0 (Neodymate(5-),bis[4,5-di(hydroxy-kO)-1,3-benzenedisulfonato(4-)]-, tetrasodium hydrogen (9CI))

• Product Name: Neodymate(5-),bis[4,5-di(hydroxy-kO)-1,3-benzenedisulfonato(4-)]-, tetrasodium hydrogen (9CI)
• CAS No: 15338-78-0
• MF: C₁₂H₅Na₄NdO₁₆S₄
• MW: 769.617588758469
• CID: 143986
• PubChem ID: 161125
• Update Time: 2025-04-19

Neodymate(5-),bis[4,5-di(hydroxy-kO)-1,3-benzenedisulfonato(4-)]-, tetrasodium hydrogen (9CI) Chemical and Physical Properties

Names and Identifiers

• Neodymate(5-),bis[4,5-di(hydroxy-kO)-1,3-benzenedisulfonato(4-)]-, tetrasodium hydrogen (9CI)
• neodymium pyrocatechin disulfonate
• Neodymate(5-), bis(4,5-dihydroxy-1,3-benzenedisulfonato(4-)-O4,O5)-, (T-4)-
• Neodymium pyrocatechin disulphonate
• neodymiumato(3-) sodiumato(3-) hydrogen 4,5-dioxidobenzene-1,3-disulfonatato(3-) (1:4:1:2)
• NPD
• 15338-78-0
• tetrasodium;4,5-dioxidobenzene-1,3-disulfonate;hydron;neodymium(3+)

• Inchi： 1S/2C6H6O8S2.4Na.Nd/c2*7-4-1-3(15(9,10)11)2-5(6(4)8)16(12,13)14;;;;;/h2*1-2,7-8H,(H,9,10,11)(H,12,13,14);;;;;/q;;4*+1;+3/p-7
• InChI Key： IORXOSQBGKDHJL-UHFFFAOYSA-G
• SMILES： [Nd+3].S(C1C(=C(C=C(C=1)S(=O)(=O)[O-])[O-])[O-])(=O)(=O)[O-].S(C1C(=C(C=C(C=1)S(=O)(=O)[O-])[O-])[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[H+]

Computed Properties

• Exact Mass: 766.71315
• Monoisotopic Mass: 766.71284
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 37
• Rotatable Bond Count: 0
• Complexity: 413
• Covalently-Bonded Unit Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 355

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 321.04